Cas no 2095410-56-1 (Methyl 4-methyl-1H-pyrazole-3-carboxylate hydrochloride)

Methyl 4-methyl-1H-pyrazole-3-carboxylate hydrochloride is a versatile heterocyclic compound with applications in pharmaceutical and organic synthesis. Its pyrazole core structure makes it a valuable intermediate for the development of bioactive molecules, including potential drug candidates. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The methyl ester group at the 3-position offers reactivity for further derivatization, while the 4-methyl substitution can influence steric and electronic properties in target compounds. This product is particularly useful in medicinal chemistry for constructing pharmacophores with tailored biological activity. Its high purity and well-defined structure ensure reproducibility in research applications.

Methyl 4-methyl-1H-pyrazole-3-carboxylate hydrochloride structure

2095410-56-1 structure

Product Name:Methyl 4-methyl-1H-pyrazole-3-carboxylate hydrochloride

CAS No:2095410-56-1

MF:C₆H₉ClN₂O₂

MW:176.600860357285

MDL:MFCD30730451

CID:4637685

PubChem ID:137698691

Update Time:2025-06-07

Methyl 4-methyl-1H-pyrazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methyl 4-methyl-1H-pyrazole-3-carboxylate hydrochloride
- MDL： MFCD30730451
- Inchi： 1S/C6H8N2O2.ClH/c1-4-3-7-8-5(4)6(9)10-2;/h3H,1-2H3,(H,7,8);1H
- InChI Key： VHEMEWSBILCYNX-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C1=C(C)C=NN1)=O

Computed Properties

Exact Mass: 176.0352552 g/mol
Monoisotopic Mass: 176.0352552 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55
Molecular Weight: 176.60

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